Cas no 1209807-46-4 (N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 1209807-46-4
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 6382590
• PubChem ID: 45527541
• Update Time: 2025-11-07

N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide
• N-benzyl-2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• 1209807-46-4
• N-benzyl-2-(5-(2-fluorophenyl)isoxazol-3-yl)acetamide
• AKOS024487323
• F5001-1569

• Inchi： 1S/C18H15FN2O2/c19-16-9-5-4-8-15(16)17-10-14(21-23-17)11-18(22)20-12-13-6-2-1-3-7-13/h1-10H,11-12H2,(H,20,22)
• InChI Key： HFDXHCQUWRJYRJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CC1C=C(C2=CC=CC=C2F)ON=1

Computed Properties

• Exact Mass: 310.11175589g/mol
• Monoisotopic Mass: 310.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide (CAS No. 1209807-46-4)

The compound N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide (CAS No. 1209807-46-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique 1,2-oxazole core and fluorophenyl substitution, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel heterocyclic compounds like N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide has surged due to their relevance in targeting specific enzymes or receptors. The presence of the fluorine atom in the 2-fluorophenyl group enhances the molecule's metabolic stability and lipophilicity, making it a candidate for optimizing pharmacokinetic properties. This aligns with current trends in precision medicine, where researchers seek compounds with tailored molecular interactions.

The synthesis of CAS No. 1209807-46-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Key intermediates such as 2-fluorophenylacetonitrile and benzylamine are often employed to construct the 1,2-oxazole scaffold. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are used to confirm its purity and structural integrity, ensuring reproducibility in research settings.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide?" While preclinical studies suggest its utility in modulating certain biological pathways, further validation is required. The compound's acetamide moiety may interact with protein targets involved in inflammation or neurological disorders, a topic of high interest in 2024 due to the growing focus on neurodegenerative diseases.

From an industrial perspective, CAS No. 1209807-46-4 is often procured by laboratories engaged in high-throughput screening (HTS) and fragment-based drug design. Its compatibility with automated synthesis platforms has also made it a subject of interest in the context of AI-driven drug discovery, a trending topic in pharmaceutical innovation. Companies specializing in custom synthesis frequently list this compound in their catalogs, highlighting its role as a building block for more complex molecules.

Environmental and safety profiles of N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide are also critical considerations. While not classified as hazardous, proper handling protocols are recommended to avoid unnecessary exposure. Researchers often inquire about "storage conditions for CAS 1209807-46-4", with guidelines suggesting airtight containers in cool, dry environments to maintain stability.

In summary, N-benzyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide represents a versatile chemical entity with promising research applications. Its structural complexity and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As the field of medicinal chemistry evolves, compounds like this will likely play a pivotal role in addressing unmet medical needs.